Cas no 1427514-86-0 ((R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline)

• Product Name: (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline
• CAS No: 1427514-86-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 4823071
• Update Time: 2025-06-09

(R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline Chemical and Physical Properties

Names and Identifiers

• (R)-3-METHOXY-5-(2-METHYLPYRROLIDIN-1-YL)ANILINE
• (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline

• Inchi： 1S/C12H18N2O/c1-9-4-3-5-14(9)11-6-10(13)7-12(8-11)15-2/h6-9H,3-5,13H2,1-2H3/t9-/m1/s1
• InChI Key： NJWSSTAXWFFHRB-SECBINFHSA-N
• SMILES： O(C)C1C=C(C=C(C=1)N1CCC[C@H]1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.3
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline

Comprehensive Overview of (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline (CAS No. 1427514-86-0)

(R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline (CAS No. 1427514-86-0) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of aniline derivatives, which are widely studied for their role in drug discovery and material science. Its molecular formula and precise stereochemistry make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in chiral compounds like (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline stems from their ability to interact selectively with biological targets, a property highly sought after in modern precision medicine. Researchers are increasingly focusing on asymmetric synthesis techniques to produce such compounds with high enantiomeric purity, addressing the demand for more effective and safer therapeutics. This compound's methoxy and pyrrolidine functional groups contribute to its lipophilicity and binding affinity, making it a promising candidate for further exploration in neuropharmacology.

In the context of current trends, (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline aligns with the rising focus on personalized medicine and targeted drug delivery. Its structural motifs are reminiscent of those found in dopamine receptor modulators and serotonin reuptake inhibitors, which are frequently searched topics in AI-driven drug discovery platforms. The compound's CAS No. 1427514-86-0 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and cheminformatics studies.

From a synthetic chemistry perspective, the preparation of (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline involves stereoselective reactions and catalytic asymmetric methods. These processes are critical for achieving the desired optical purity, a key factor in its potential applications. The compound's 2-methylpyrrolidine moiety is particularly noteworthy, as it is a common scaffold in bioactive alkaloids and pharmaceutical intermediates. This structural feature has been linked to improved metabolic stability and bioavailability, topics frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

The versatility of (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline extends beyond pharmaceuticals. It is also explored in material science for the development of chiral catalysts and liquid crystals. Its aromatic amine group allows for further functionalization, enabling the creation of novel polymers and supramolecular assemblies. These applications are increasingly relevant in the era of green chemistry and sustainable synthesis, where researchers aim to minimize environmental impact while maximizing efficiency.

In summary, (R)-3-Methoxy-5-(2-methylpyrrolidin-1-YL)aniline (CAS No. 1427514-86-0) represents a multifaceted compound with broad potential in both life sciences and advanced materials. Its chiral nature, functional groups, and synthetic accessibility position it as a valuable asset in ongoing research efforts. As the scientific community continues to explore its properties and applications, this compound is likely to remain a subject of interest in cutting-edge research and innovative technologies.